Cas no 2507802-09-5 (9H-Fluorene, 9-(4-bromophenyl)-2-chloro-9-phenyl-)

• Product Name: 9H-Fluorene, 9-(4-bromophenyl)-2-chloro-9-phenyl-
• CAS No: 2507802-09-5
• MF: C₂₅H₁₆BrCl
• MW: 431.7
• CID: 5520201
• PubChem ID: 167530006
• Update Time: 2025-05-25

9H-Fluorene, 9-(4-bromophenyl)-2-chloro-9-phenyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene, 9-(4-bromophenyl)-2-chloro-9-phenyl-
• 9-(4-Bromophenyl)-2-chloro-9-phenyl-9H-fluorene
• BS-53567
• 9-(4-bromophenyl)-2-chloro-9-phenylfluorene
• DB-415584
• 2507802-09-5
• G68175

• Inchi： 1S/C25H16BrCl/c26-19-12-10-18(11-13-19)25(17-6-2-1-3-7-17)23-9-5-4-8-21(23)22-15-14-20(27)16-24(22)25/h1-16H
• InChI Key： VQVMIMKTNIIUMS-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Br)C=C2)(C2=CC=CC=C2)C2=C(C=CC=C2)C2=C1C=C(Cl)C=C2

Computed Properties

• Exact Mass: 430.01239g/mol
• Monoisotopic Mass: 430.01239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 0Ų

Additional information on 9H-Fluorene, 9-(4-bromophenyl)-2-chloro-9-phenyl-

Introduction to 9H-Fluorene, 9-(4-bromophenyl)-2-chloro-9-phenyl- (CAS No. 2507802-09-5)

The compound 9H-Fluorene, 9-(4-bromophenyl)-2-chloro-9-phenyl-, identified by its CAS number 2507802-09-5, is a sophisticated organic molecule with significant applications in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of fluorene derivatives, which are known for their unique structural and electronic properties. The presence of both bromo and chloro substituents on the phenyl rings introduces additional reactivity, making it a valuable intermediate in synthetic chemistry.

9H-Fluorene, 9-(4-bromophenyl)-2-chloro-9-phenyl- has garnered attention in recent years due to its potential role in the development of advanced materials and pharmaceuticals. Its molecular structure, characterized by a rigid fluorene core and aromatic substituents, allows for diverse functionalization and integration into complex molecular systems. This has led to its exploration in various applications, including organic light-emitting diodes (OLEDs), photovoltaic cells, and drug discovery.

In the realm of pharmaceutical research, this compound has been studied for its potential as a precursor in the synthesis of bioactive molecules. The bromo and chloro groups serve as versatile handles for further chemical modifications, enabling the construction of more complex structures. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly those targeting neurological disorders and cancer. The ability to fine-tune the electronic properties of fluorene derivatives makes them attractive candidates for developing small-molecule drugs with specific biological activities.

The synthesis of 9H-Fluorene, 9-(4-bromophenyl)-2-chloro-9-phenyl- involves multi-step organic reactions that require precise control over reaction conditions. The introduction of bromo and chloro substituents typically involves halogenation reactions, which must be carefully optimized to avoid unwanted side products. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications.

One of the most compelling aspects of this compound is its role in the development of advanced materials. Fluorene derivatives are known for their excellent thermal stability and high charge carrier mobility, making them ideal candidates for use in optoelectronic devices. In particular, 9H-Fluorene, 9-(4-bromophenyl)-2-chloro-9-phenyl- has been investigated for its potential use in OLEDs, where it can serve as a host or dopant material. Its ability to emit light efficiently and maintain stability under operational conditions makes it a promising candidate for next-generation display technologies.

Moreover, the compound's structural features have been leveraged in the development of photovoltaic materials. By tuning the electronic properties through substituent effects, researchers have been able to improve the performance of organic solar cells. The rigid fluorene core provides a stable framework for electron delocalization, while the bromo and chloro groups can be used to modulate energy levels and optimize light absorption. These advancements contribute to the growing field of sustainable energy solutions.

The pharmaceutical applications of 9H-Fluorene, 9-(4-bromophenyl)-2-chloro-9-phenyl- are equally intriguing. The compound's scaffold has been explored as a starting point for designing molecules with therapeutic potential. For instance, researchers have investigated its derivatives as kinase inhibitors, which are crucial in cancer treatment. The ability to introduce diverse functional groups allows for the creation of molecules that can selectively target specific biological pathways.

Recent studies have also highlighted the compound's role in addressing neurological disorders. Fluorene derivatives have shown promise as neuroprotective agents due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. The structural flexibility provided by the fluorene core enables the design of molecules with tailored pharmacological properties. This has opened up new avenues for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, 9H-Fluorene, 9-(4-bromophenyl)-2-chloro-9-phenyl- (CAS No. 2507802-09-5) is a versatile compound with significant potential across multiple domains of science and technology. Its unique structural features make it an invaluable intermediate in synthetic chemistry, while its applications in advanced materials and pharmaceuticals underscore its importance in modern research. As our understanding of its properties continues to grow, so too will its role in shaping the future of science and technology.